Cas no 488783-15-9 (<br>2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen- 1-yl-propionamide)

• Product Name: <br>2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen- 1-yl-propionamide
• CAS No: 488783-15-9
• MF: C₂₄H₂₁Cl₂N₃O
• MW: 438.349043607712
• CID: 3072498
• PubChem ID: 121230541
• Update Time: 2025-11-01

<br>2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen- 1-yl-propionamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen- 1-yl-propionamide
• 2-chloro-N-[(5-chloro-3-methyl-1H-pyrazol-4-yl)(phenyl)methyl]-N-(naphthalen-1-yl)propanamide
• 488783-15-9
• 2-Chloro-N-((5-chloro-3-methyl-1H-pyrazol-4-yl)(phenyl)methyl)-N-(naphthalen-1-yl)propanamide

• MDL： MFCD02224944
• Inchi： 1S/C24H21Cl2N3O/c1-15(25)24(30)29(20-14-8-12-17-9-6-7-13-19(17)20)22(18-10-4-3-5-11-18)21-16(2)27-28-23(21)26/h3-15,22H,1-2H3,(H,27,28)
• InChI Key： ZIJCQIOGUDGPCY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)NN=1)C(C1C=CC=CC=1)N(C(C(C)Cl)=O)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 437.1061677Da
• Monoisotopic Mass: 437.1061677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 49Ų

Additional information on <br>2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen- 1-yl-propionamide

2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen-1-yl-propionamide (CAS No. 488783-15-9): An Overview

2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen-1-yl-propionamide (CAS No. 488783-15-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a chlorinated naphthalene moiety and a substituted pyrazole ring. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen-1-yl-propionamide is defined by its molecular formula, C₂₆H₂₂Cl₂N₃O, and its molecular weight of 465.38 g/mol. The presence of multiple chlorine atoms and the naphthalene ring contributes to its lipophilic properties, which are crucial for its ability to cross biological membranes and interact with various cellular targets.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen-1-yl-propionamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Chloro-N-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-ylmethyl)-N-naphthalen-1-y-lpropionamide has also been investigated for its antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are known to play critical roles in cell survival and proliferation.

The pharmacokinetic properties of 2-Chloro-N-(5-chloro--3-methyl--1--phenyl--1H--pyrazol--4--ylmethyl)--N--naphthalen--1--yl--propionamide have also been studied in detail. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has been found to have low toxicity in animal models, which is an important consideration for drug development.

In terms of synthetic methods, several approaches have been reported for the preparation of 2-Chloro-N-(5-chloro--3-methyl--1--phenyl--1H--pyrazol--4--ylmethyl)--N--naphthalen--1--yl--propionamide. One common method involves the condensation of 2-chloropropionamide with 5-chloro--3-methyl--1--phenyl--1H-pyrazole in the presence of a suitable coupling agent. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The potential clinical applications of 2-Chloro-N-(5-chloro---3-methyl---1---phenyl---1H---pyrazol---4---ylmethyl)---N---naphthalen---1---yl---propionamide are currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-Chloro-N-(5-chloro---3-methyl---1---phenyl---1H---pyrazol---4---ylmethyl)---N---naphthalen---1---yl---propionamide (CAS No. 488783-15-9) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As more data from ongoing studies become available, it is likely that this compound will continue to be a focus of scientific interest and may eventually lead to new treatments for various diseases.